Cas no 2021253-98-3 (8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid)

• Product Name: 8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid
• CAS No: 2021253-98-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD33023933
• CID: 5638745
• PubChem ID: 155798204
• Update Time: 2025-05-27

8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277697
• 8-{[(prop-2-en-1-yloxy)carbonyl]amino}octanoic acid
• A1-34824
• 2021253-98-3
• 8-(((Allyloxy)carbonyl)amino)octanoic acid
• 8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid

• MDL： MFCD33023933
• Inchi： 1S/C12H21NO4/c1-2-10-17-12(16)13-9-7-5-3-4-6-8-11(14)15/h2H,1,3-10H2,(H,13,16)(H,14,15)
• InChI Key： SXEXESZKBAULKF-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCNC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid

Recent Advances in the Study of 8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid (CAS: 2021253-98-3)

In recent years, the compound 8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid (CAS: 2021253-98-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structure combining an octanoic acid backbone with a prop-2-en-1-yloxy carbonylamino group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, biochemical properties, and potential as a bioactive agent in drug development.

One of the key areas of research involves the optimization of synthetic pathways for 8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid. Recent publications highlight novel catalytic methods that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed reactions to achieve a 92% yield, significantly higher than traditional methods. These advancements are critical for facilitating further pharmacological evaluations.

Another significant development is the exploration of the compound's mechanism of action. Preliminary in vitro studies suggest that 8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters reported its potent activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, positioning it as a potential candidate for anti-inflammatory drug development. Further investigations are underway to elucidate its selectivity and safety profile.

In addition to its anti-inflammatory properties, researchers are investigating the compound's potential in targeted drug delivery systems. Due to its amphiphilic nature, 8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid can be conjugated with therapeutic agents to enhance solubility and bioavailability. A 2024 study in Molecular Pharmaceutics showcased its application in nanoparticle formulations, demonstrating improved tumor accumulation in preclinical models. This opens new avenues for cancer therapy and other diseases requiring precise drug targeting.

Despite these promising findings, challenges remain in translating 8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid into clinical applications. Issues such as metabolic stability, toxicity, and scalability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its development. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological properties and expand its therapeutic potential.

In conclusion, 8-{(prop-2-en-1-yloxy)carbonylamino}octanoic acid (CAS: 2021253-98-3) represents a versatile molecule with significant promise in drug discovery and development. The latest research underscores its potential as an anti-inflammatory agent and a component in drug delivery systems. Continued investment in its study and development is warranted to unlock its full therapeutic capabilities and address unmet medical needs.